Cas no 2172047-80-0 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}propanoic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}propanoic acid
• CAS No: 2172047-80-0
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6149119
• PubChem ID: 165546346
• Update Time: 2025-05-20

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}propanoic acid
• 2172047-80-0
• EN300-1518802
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]azetidin-3-yl}propanoic acid

• Inchi： 1S/C28H26N2O5/c1-17(27(32)33)19-14-30(15-19)26(31)18-10-12-20(13-11-18)29-28(34)35-16-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-13,17,19,25H,14-16H2,1H3,(H,29,34)(H,32,33)
• InChI Key： MIFJMSVTQUIXGC-UHFFFAOYSA-N
• SMILES： OC(C(C)C1CN(C(C2C=CC(=CC=2)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}propanoic acid

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}propanoic Acid: A Comprehensive Overview

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}propanoic acid, also known by its CAS number 2172047-80-0, is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising applications in drug development. The molecule combines elements of fluorenylmethoxycarbonyl (Fmoc) protecting groups, which are widely used in peptide synthesis, with a propanoic acid moiety, making it a versatile building block for various chemical modifications.

The synthesis of this compound involves a multi-step process that includes the coupling of Fmoc group with a benzoylazetidine derivative. The azetidine ring, a four-membered cyclic amine, plays a crucial role in stabilizing the molecule's conformation and enhancing its bioavailability. Recent studies have demonstrated that the Fmoc group can be efficiently removed under specific acidic conditions, enabling precise control over the compound's reactivity during chemical transformations. This property makes it an ideal candidate for use in peptide-based drug delivery systems.

One of the most exciting developments involving this compound is its application in the design of Fmoc-based prodrugs. Prodrugs are biologically inactive compounds that are converted into active drugs within the body, offering advantages such as improved solubility and reduced toxicity. Researchers have explored the use of this compound as a prodrug precursor for various therapeutic agents, including anticancer drugs and antibiotics. For instance, a study published in Nature Communications highlighted the potential of this compound in enhancing the efficacy of chemotherapeutic agents by targeting specific cancer cells.

In addition to its role in drug delivery, this compound has also been investigated for its potential in enzyme inhibition. The propanoic acid moiety in the molecule can serve as a substrate for specific enzymes, making it a valuable tool in studying enzyme kinetics and inhibition mechanisms. Recent advancements in computational chemistry have allowed researchers to model the interaction of this compound with various enzyme targets, providing insights into its binding affinity and selectivity.

The structural versatility of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}propanoic acid also makes it an attractive candidate for use in materials science. Its ability to form stable amide bonds under mild conditions has led to its exploration as a component in bio-inspired polymers and self-healing materials. A research team at Stanford University has recently reported on the use of this compound in creating stimuli-responsive polymers that exhibit shape-memory properties, opening new avenues for its application in advanced materials.

Looking ahead, the continued exploration of this compound's properties is expected to yield further breakthroughs in both pharmaceutical and materials science domains. Its unique combination of functional groups and structural flexibility positions it as a key player in the development of next-generation therapeutic agents and advanced materials. As research progresses, it is anticipated that this compound will play an increasingly important role in addressing some of the most pressing challenges in modern science.